Cas no 2034226-26-9 (1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine)

• Product Name: 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine
• CAS No: 2034226-26-9
• MF: C₁₄H₁₇F₃N₂O₃S
• MW: 350.3565928936
• CID: 5467361
• Update Time: 2025-06-08

1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (2-((difluoromethyl)sulfonyl)phenyl)(4-(2-fluoroethyl)piperazin-1-yl)methanone
• [2-(difluoromethylsulfonyl)phenyl]-[4-(2-fluoroethyl)piperazin-1-yl]methanone
• 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine

• Inchi： 1S/C14H17F3N2O3S/c15-5-6-18-7-9-19(10-8-18)13(20)11-3-1-2-4-12(11)23(21,22)14(16)17/h1-4,14H,5-10H2
• InChI Key： MABMSMKOHPUWEF-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1C(N1CCN(CCF)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 350.09119807 g/mol
• Monoisotopic Mass: 350.09119807 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.36
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1

Additional information on 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine

Introduction to 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine (CAS No. 2034226-26-9)

1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine (CAS No. 2034226-26-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. The presence of difluoromethanesulfonyl and fluoroethyl groups imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular structure of 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine is composed of a piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The difluoromethanesulfonyl group attached to the benzoyl moiety and the fluoroethyl substituent on the piperazine ring contribute to its lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against specific serotonin receptors, which are implicated in conditions such as depression and anxiety. The selective binding affinity of this compound to these receptors suggests its potential as a lead molecule for the development of novel antidepressants.

In addition to its neurological applications, 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound possesses antiproliferative properties against various cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, thereby suppressing their growth and survival.

The pharmacokinetic profile of 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. Its high oral bioavailability and prolonged half-life make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various medical conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The future prospects for 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and treatment outcomes.

In conclusion, 1-(2-difluoromethanesulfonylbenzoyl)-4-(2-fluoroethyl)piperazine (CAS No. 2034226-26-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for the development of new therapeutic agents. Continued research and clinical evaluation will undoubtedly uncover more about its potential benefits and applications in medicine.